Cas no 647375-90-4 (L-Arginine, glycyl-L-alanyl-L-glutaminyl-L-arginyl-)
647375-90-4 structure
Product Name:L-Arginine, glycyl-L-alanyl-L-glutaminyl-L-arginyl-
CAS No:647375-90-4
MF:C22H42N12O7
MW:586.645082950592
CID:417539
PubChem ID:71378897
Update Time:2025-04-19
L-Arginine, glycyl-L-alanyl-L-glutaminyl-L-arginyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Arginine, glycyl-L-alanyl-L-glutaminyl-L-arginyl-
- (2S)-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[(2-aminoacetyl)amino]propanoyl]amino]-5-oxopentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
- DTXSID00801493
- 647375-90-4
- Glycyl-L-alanyl-L-glutaminyl-N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithine
-
- Inchi: 1S/C22H42N12O7/c1-11(31-16(36)10-23)17(37)32-13(6-7-15(24)35)19(39)33-12(4-2-8-29-21(25)26)18(38)34-14(20(40)41)5-3-9-30-22(27)28/h11-14H,2-10,23H2,1H3,(H2,24,35)(H,31,36)(H,32,37)(H,33,39)(H,34,38)(H,40,41)(H4,25,26,29)(H4,27,28,30)/t11-,12-,13-,14-/m0/s1
- InChI Key: MBTHAEVGDWEVQQ-XUXIUFHCSA-N
- SMILES: O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CCC(N)=O)NC([C@H](C)NC(CN)=O)=O)=O)N[C@H](C(=O)O)CCC/N=C(\N)/N
Computed Properties
- Exact Mass: 586.33036
- Monoisotopic Mass: 586.32994173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 41
- Rotatable Bond Count: 20
- Complexity: 980
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -8
- Topological Polar Surface Area: 352Ų
Experimental Properties
- PSA: 346.61
L-Arginine, glycyl-L-alanyl-L-glutaminyl-L-arginyl- Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
647375-90-4 (L-Arginine, glycyl-L-alanyl-L-glutaminyl-L-arginyl-) Related Products
- 143413-47-2(L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-)
- 56265-06-6(L-Arginine-L-pyroglutamate)
- 15483-27-9(H-Arg-Arg-OH acetate salt)
- 115035-42-2(L-Arginine,L-arginyl-L-seryl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk